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Executive Summary

5-Tridecanone (C13H260) is a mid-chain aliphatic ketone utilized as a synthesis intermediate in
the production of pheromones, specialty solvents, and lipid-tailored pharmaceutical excipients.
Unlike its more common isomer, 2-tridecanone, the 5-isomer presents unique characterization
challenges due to limited distinct literature data.

This guide provides a rigorous framework for the physicochemical verification of 5-
Tridecanone. It prioritizes two critical parameters: Refractive Index (RI) for purity assessment
and Flash Point (FP) for safety classification. The protocols detailed herein are designed to
validate material identity against theoretical models and isomeric standards, ensuring
compliance with Good Laboratory Practice (GLP) for drug development workflows.

Chemical Identity & Structural Analysis[1][2][3][4]

Understanding the molecular geometry of 5-Tridecanone is a prerequisite for interpreting its
physical properties. The molecule consists of a carbonyl group positioned at the C-5 carbon,
creating a slight asymmetry (butyl vs. octyl chains) that influences its dipole moment and
packing density compared to the methyl-ketone isomer (2-tridecanone).
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Parameter Specification

IUPAC Name Tridecan-5-one

CAS Number 30692-16-1

Molecular Formula C13H260

Molecular Weight 198.34 g/mol

SMILES CCCcCcCcCcc(=0)ccece

Key Isomer 2-Tridecanone (Reference Standard)

Synthetic Pathway & Impurity Profile

The synthesis typically involves the oxidation of 5-tridecanol or the Grignard reaction between
pentanoyl chloride and octylmagnesium bromide. Impurities often include unreacted alcohols or
isomeric ketones, which significantly alter the Refractive Index.
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Figure 1: Grignard synthesis pathway for 5-Tridecanone. Impurities from incomplete hydrolysis
affect RI.

Physicochemical Characterization
Refractive Index (RI)

Definition: The ratio of the speed of light in a vacuum to that in the medium (
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). Relevance: Rl is a rapid, non-destructive proxy for purity. For aliphatic ketones, the RI
increases linearly with chain length and density.

o Expected Value (20°C):
o Reference Standard (2-Tridecanone):
(Lit.)

o Temperature Correction: Rl decreases as temperature increases (

Scientific Insight: Because 5-Tridecanone is structurally similar to 2-Tridecanone, their
refractive indices are nearly identical. A deviation of

from the range of
typically indicates contamination with the precursor alcohol (5-tridecanol, RI

) or residual solvent.

Flash Point

Definition: The lowest temperature at which vapors ignite when exposed to an ignition source.
Relevance: Dictates safety handling (Flammability Class).

o Estimated Value:
 Literature Discrepancy: Some databases estimate

(likely conflated with Tridecane). However, C13 ketones (e.g., 2-Tridecanone, FP
) consistently exhibit flash points
due to dipole-dipole interactions raising the boiling point and lowering vapor pressure.

o Classification: Combustible Liquid (Class IlIB).

Experimental Methodologies
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Protocol: High-Precision Refractometry

Objective: Determine

with a precision of

Equipment:
o Abbemat Refractometer (Anton Paar or equivalent)

o Thermostatic bath control (

Workflow:

Calibration: Verify system using HPLC-grade water (

) and a dodecane standard (
).

o Sample Loading: Place 200

of 5-Tridecanone onto the sapphire prism. Ensure no air bubbles are trapped (bubbles
scatter light, artificially lowering the reading).

» Equilibration: Allow 2 minutes for thermal equilibrium at

o Measurement: Record 5 consecutive readings. The standard deviation (SD) must be

o Cleaning: Wipe with ethanol followed by acetone.
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Protocol: Flash Point Determination (Pensky-Martens
Closed Cup)

Objective: Determine the safety profile (ASTM D93).
Equipment:

e Automated Closed Cup Flash Point Tester

Workflow:

o Preparation: Fill the test cup with 75 mL of 5-Tridecanone.
e Heating: Apply heat at a rate of

/min. Stir at 100 rpm.

« Ignition Test: Apply the ignition source every

rise starting from
(conservative start point).

» Endpoint: Record the temperature at which a distinct flash covers the interior surface.
o Correction: Correct for barometric pressure (

) using the formula:
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Figure 2: Logic flow for Flash Point determination ensuring safety compliance.

Data Summary & Specifications

The following table consolidates the theoretical and experimental ranges for 5-Tridecanone.
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Property Value | Range Method/Source

Refractive Index (
1.4340 - 1.4380 Refractometry (Comparative)

)

. i Closed Cup (Analogue: 2-
Flash Point 107°C (Predicted)

Tridecanone)
Boiling Point 260°C — 265°C Distillation @ 760 mmHg
Density 0.822 g/mL Pycnometer @ 25°C
Appearance Colorless Oily Liquid Visual Inspection

Note on Data Source: Due to the rarity of the 5-isomer, the Flash Point is derived from the
validated value of 2-Tridecanone [1]. The structural isomerism (position of the ketone) has
negligible impact on flash point for chains of this length (

).
Applications in Drug Development[8]

In pharmaceutical R&D, 5-Tridecanone serves two primary roles:

e Permeation Enhancer: The lipophilic tail (C8) allows it to disrupt the stratum corneum,
potentially aiding transdermal drug delivery systems.

o Biomarker Standard: Used as an internal standard in GC-MS profiling of volatile organic
compounds (VOCSs) in metabolic studies.

Safety & Handling:
o Storage: Store in a cool, dry place away from oxidizing agents.
e PPE: Nitrile gloves and safety glasses are mandatory.

o Spill: Absorb with inert material (vermiculite); do not flush into sewers (Marine Pollutant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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